Cas no 1256810-37-3 (3-(5-chloropyridin-2-yl)propanoic acid)

• Product Name: 3-(5-chloropyridin-2-yl)propanoic acid
• CAS No: 1256810-37-3
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 6584893
• PubChem ID: 82655506
• Update Time: 2025-06-28

3-(5-chloropyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloropyridin-2-yl)propanoic acid
• 2-Pyridinepropanoic acid, 5-chloro-
• EN300-1968316
• 1256810-37-3
• SCHEMBL24867307

• Inchi： 1S/C8H8ClNO2/c9-6-1-2-7(10-5-6)3-4-8(11)12/h1-2,5H,3-4H2,(H,11,12)
• InChI Key： QCDVNASJRUFMAR-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=NC=C(Cl)C=C1

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Boiling Point: 307.5±27.0 °C(Predicted)
• pka: 4.28±0.10(Predicted)

Additional information on 3-(5-chloropyridin-2-yl)propanoic acid

3-(5-Chloropyridin-2-yl)Propanoic Acid: A Comprehensive Overview

3-(5-Chloropyridin-2-yl)propanoic acid, identified by the CAS number 1256810-37-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyridine ring substituted with a chlorine atom at the 5-position and a propanoic acid group attached at the 2-position. This structural arrangement imparts distinctive chemical properties, making it a valuable subject for research.

The synthesis of 3-(5-chloropyridin-2-yl)propanoic acid involves a series of well-established organic reactions, including nucleophilic aromatic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, which are critical for scaling up production in industrial settings. Researchers have also explored the use of microwave-assisted synthesis to enhance reaction yields and reduce reaction times, further underscoring the compound's versatility.

One of the most promising areas of application for 3-(5-chloropyridin-2-yl)propanoic acid is in drug discovery. The compound has been investigated for its potential as an anti-inflammatory agent, with studies indicating that it exhibits significant activity against cyclooxygenase enzymes. Additionally, its ability to modulate ion channels has led to explorations in the treatment of neurological disorders such as epilepsy and chronic pain conditions. Recent studies have also highlighted its potential as a lead compound for developing novel antibiotics, given its ability to inhibit bacterial growth without inducing resistance.

In terms of physical properties, 3-(5-chloropyridin-2-yl)propanoic acid is known for its high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in various chemical processes, including crystal engineering and polymer synthesis. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings suggesting that it maintains its integrity under a wide range of environmental conditions.

The pharmacokinetic profile of 3-(5-chloropyridin-2-yl)propanoic acid has been evaluated in preclinical models, revealing favorable absorption and distribution properties. These attributes are crucial for its potential use as an orally administered drug. Furthermore, toxicity studies have demonstrated that the compound exhibits low acute toxicity, which is a positive indicator for its safety profile.

In conclusion, 3-(5-chloropyridin-2-yl)propanoic acid, CAS number 1256810-37-3, represents a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and pharmacological evaluations, positions it as a valuable asset in both academic research and industrial development.